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(R,S)-N2-Nitroso-Anabasine N'-beta-D-Glucuronide (R,S)-N2-Nitroso-Anabasine N'-beta-D-Glucuronide
Brand Name: Vulcanchem
CAS No.: 1033078-12-4
VCID: VC0115029
InChI: InChI=1S/C16H21N3O7/c20-11-12(21)14(16(23)24)26-15(13(11)22)18-6-3-4-9(8-18)10-5-1-2-7-19(10)17-25/h3-4,6,8,10-15,20-22H,1-2,5,7H2/p+1/t10?,11?,12-,13?,14?,15+/m0/s1
SMILES: C1CCN(C(C1)C2=C[N+](=CC=C2)C3C(C(C(C(O3)C(=O)O)O)O)O)N=O
Molecular Formula: C16H22N3O7+
Molecular Weight: 368.366

(R,S)-N2-Nitroso-Anabasine N'-beta-D-Glucuronide

CAS No.: 1033078-12-4

Cat. No.: VC0115029

Molecular Formula: C16H22N3O7+

Molecular Weight: 368.366

* For research use only. Not for human or veterinary use.

(R,S)-N2-Nitroso-Anabasine N'-beta-D-Glucuronide - 1033078-12-4

Specification

CAS No. 1033078-12-4
Molecular Formula C16H22N3O7+
Molecular Weight 368.366
IUPAC Name (3S,6R)-3,4,5-trihydroxy-6-[3-(1-nitrosopiperidin-2-yl)pyridin-1-ium-1-yl]oxane-2-carboxylic acid
Standard InChI InChI=1S/C16H21N3O7/c20-11-12(21)14(16(23)24)26-15(13(11)22)18-6-3-4-9(8-18)10-5-1-2-7-19(10)17-25/h3-4,6,8,10-15,20-22H,1-2,5,7H2/p+1/t10?,11?,12-,13?,14?,15+/m0/s1
Standard InChI Key CNFQJGRMFKQFEI-LJCZPVBQSA-O
SMILES C1CCN(C(C1)C2=C[N+](=CC=C2)C3C(C(C(C(O3)C(=O)O)O)O)O)N=O

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